3-Fluorobenzyl 2-ethoxy-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylate

• IUPAC Name: (3-fluorophenyl)methyl 2-ethoxy-4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate
• InChI: InChI=1S/C20H22FNO4/c1-2-25-17-12-18(23)22-10-5-3-4-9-16(22)19(17)20(24)26-13-14-7-6-8-15(21)11-14/h6-8,11-12H,2-5,9-10,13H2,1H3
• InChI Key: WOHTWEBIRVZYCL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=O)N2CCCCCC2=C1C(=O)OCC3=CC(=CC=C3)F
• Molecular Formula: C20H22FNO4
• Molecular Weight: 359.4 g/mol

Description

The compound “3-Fluorobenzyl 2-ethoxy-4-oxo-4,6,7,8,9,10-hexahydropyrido[1,2-a]azepine-1-carboxylate” is a complex organic molecule. It contains a fluorobenzyl group, an ethoxy group, a carboxylate group, and a hexahydropyridoazepine ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, it’s likely that its synthesis involves several steps, including the formation of the hexahydropyridoazepine ring, the introduction of the fluorobenzyl group, and the attachment of the ethoxy and carboxylate groups.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of several different functional groups and a heterocyclic ring. The fluorobenzyl group would add an element of polarity to the molecule, while the hexahydropyridoazepine ring would provide a degree of rigidity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluorobenzyl, ethoxy, and carboxylate groups, as well as the hexahydropyridoazepine ring. Each of these groups could potentially undergo a variety of chemical reactions.

Mechanism of Action

The mechanism of action of this compound is not known without additional context. If it’s intended for use as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

Without specific safety data, it’s difficult to provide an accurate assessment of the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being studied as a potential drug, future research could involve further studies on its pharmacological activity, toxicity, and pharmacokinetics.